(Tetrazol-5-yl)glycine
Overview
Description
“(Tetrazol-5-yl)glycine” is a potent NMDA receptor agonist, approximately 20 times more active than NMDA . It is also known as Tetrazolylglycine or Tet-Gly .
Synthesis Analysis
The synthesis of 2- (3’- (1H-tetrazol-5-yl)bicyclo [1.1.1]pent-1-yl)glycine, a novel mGluR1 antagonist, is reported. The synthesis is characterized by the bioisosteric replacement of the distal carboxy group of 2- (3’-carboxybicyclo [1.1.1]pent-1-yl)glycine by a tetrazolyl moiety .Molecular Structure Analysis
The molecular formula of “(Tetrazol-5-yl)glycine” is C3H5N5O2 . The structure exhibits intermolecular hydrogen bonds of the type N-H···N and these hydrogen bonds connect the molecules into a wave-like two-dimensional molecular layers .Chemical Reactions Analysis
Tetrazoles are synthetic or man-made organic heterocyclic compounds that consist of a doubly unsaturated five-membered aromatic ring with four nitrogen, one carbon, and two hydrogen atoms . They are used in numerous fields such as in medicine, biochemistry, pharmacology, and in industry as materials .Physical And Chemical Properties Analysis
The molecular weight of “(Tetrazol-5-yl)glycine” is 143.10 g/mol . It has a Hydrogen Bond Donor Count of 3 and a Hydrogen Bond Acceptor Count of 6 . The exact mass is 143.04432442 g/mol and the monoisotopic mass is also 143.04432442 g/mol .Scientific Research Applications
Geroprotective Potential
Glycine, a component of “(RS)-(tetrazol-5-yl)glycine”, has been shown to increase healthy lifespan in model organisms and might decrease inflammation in humans, suggesting its geroprotective potential . This review summarises the evidence of glycine administration on the characteristics of eleven physiological systems in adult humans .
Psychiatric Treatment
The nervous system demonstrated the most positive effects, including improved psychiatric symptoms from longer-term glycine administration in psychiatric populations . While longer-term glycine administration improved sleep in healthy populations, these studies had small sample sizes with a high risk of bias .
Anti-Inflammatory and Anti-Cancer Effects
The anti-cancer and anti-inflammatory effects of glycine have been observed in rodents . Studies in humans suggest the potential of glycine supplementation to protect against metabolic diseases , particularly by counteracting oxidative stress and inflammation .
Nutrient Metabolism
A chronic lack of glycine may impede growth, immune responses, and nutrient metabolism . In animal models, glycine administration has been reported to extend the lifespan of C. elegans by up to 33%, of rats by approximately 20%, and mice by 6% .
Phytopathogen Control
Treating seeds with compounds that reduce bacterial proliferation represents an appealing solution to prevent production losses . The search for antimicrobials that do not create resistance, are not harmful to the environment and do not affect seed germination becomes one of the main goals of scientific research in the field of phytopathogen control .
Fertilizer Requirements of Agricultural Crops
Amino acids, including glycine, have been proposed with roles in different recent studies . In this study, glycine was applied as foliar or as soil to cucumber plants compared to unfertilized control and NPK fertilization, under greenhouse conditions .
Mechanism of Action
- When glycine binds to the α subunit of the GlyR, it opens a chloride-permeable ion channel. This rapid hyperpolarization of the membrane potential controls neuronal excitability within milliseconds .
Target of Action
Biochemical Pathways
Safety and Hazards
properties
IUPAC Name |
2-amino-2-(2H-tetrazol-5-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5N5O2/c4-1(3(9)10)2-5-7-8-6-2/h1H,4H2,(H,9,10)(H,5,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKBRUIZWQZHXFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NNN=N1)C(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70897242 | |
Record name | 2-Amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70897242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-2-(2H-tetrazol-5-yl)acetic acid | |
CAS RN |
138199-51-6 | |
Record name | α-Amino-2H-tetrazole-5-acetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=138199-51-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (Tetrazol-5-yl)glycine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0138199516 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Amino-2-(1H-1,2,3,4-tetrazol-5-yl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70897242 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | TETRAZOLYLGLYCINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U9YSJ8VXX9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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